Cas no 99107-52-5 (1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate)

• Product Name: 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate
• CAS No: 99107-52-5
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 804558
• PubChem ID: 68730
• Update Time: 2025-05-20

1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate
• 2-Butyl-4-methoxy-1-naphthyl acetate
• Bunaprolast
• Bunaprolast (USAN/INN)
• 2-Butyl-4-methoxynaphthalen-1-yl acetate
• (2-butyl-4-methoxynaphthalen-1-yl) acetate
• AKOS027378853
• 1-Naphthalenol, 2-butyl-4-methoxy-, acetate
• 1-Acetoxy-2-butyl-4-methoxynaphthalene
• CHEMBL164349
• 99107-52-5
• Bunaprolastum [INN-Latin]
• SCHEMBL219750
• HY-U00170
• Q27292696
• 2-Butyl-4-methoxy-1-naphthol acetate
• U66858
• BUNAPROLAST [INN]
• U-66858
• WKF2F316K6
• DTXSID10869327
• Bunaprolast [USAN:INN]
• D03176
• UNII-WKF2F316K6
• NS00126641
• U 66858
• CS-7232
• BUNAPROLAST [USAN]
• Bunaprolastum
• 1-Acetoxy-2-butyl-4-methoxynaphtalene
• DA-61945

• Inchi： 1S/C17H20O3/c1-4-5-8-13-11-16(19-3)14-9-6-7-10-15(14)17(13)20-12(2)18/h6-7,9-11H,4-5,8H2,1-3H3
• InChI Key： XKKGMVDIONCFKP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C2C=CC=CC=2C(=CC=1CCCC)OC

Computed Properties

• Exact Mass: 272.141245
• Monoisotopic Mass: 272.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.084
• Boiling Point: 413°Cat760mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.558

1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate

Chemical Profile of 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate (CAS No. 99107-52-5)

1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate, identified by its Chemical Abstracts Service (CAS) number 99107-52-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of naphthalene derivatives, which are widely studied for their potential applications in drug development, agrochemicals, and material science. The presence of both hydroxyl and acetate functional groups, along with a butyl and methoxy substituents, contributes to its diverse chemical reactivity and biological significance.

The structure of 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate consists of a naphthalene core substituted at the 2-position with a butyl group, at the 4-position with a methoxy group, and at the 1-position with an acetate ester. This particular arrangement imparts distinct electronic and steric characteristics to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations. The acetate group, in particular, enhances the compound's solubility in polar solvents while also serving as a versatile handle for conjugation with other biomolecules.

In recent years, there has been growing interest in naphthalene derivatives as pharmacophores due to their ability to interact with biological targets in complex ways. The hydroxyl group in 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate can participate in hydrogen bonding interactions, which is crucial for binding to proteins and enzymes. Additionally, the electron-withdrawing nature of the acetate group can modulate the electronic properties of the aromatic system, influencing its reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring naphthalene-based molecules for their antimicrobial, anti-inflammatory, and anticancer properties. The butyl and methoxy substituents provide steric bulk and electronic effects that can fine-tune the interaction between the molecule and its biological target. For instance, studies have shown that certain naphthalene derivatives exhibit inhibitory activity against enzymes involved in cancer cell proliferation and metabolic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate. Molecular docking simulations have been used to model how this molecule might bind to specific proteins or receptors. These simulations not only help in understanding the mechanism of action but also guide experimental design by identifying key interactions that could be optimized for better efficacy.

The synthesis of 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate involves multi-step organic reactions that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution followed by esterification or acylation reactions. The introduction of the butyl group at the 2-position typically involves a Friedel-Crafts alkylation using butyl halides or Grignard reagents in the presence of a Lewis acid catalyst. Subsequent methylation at the 4-position is often achieved using dimethyl sulfate or methyl iodide under acidic conditions.

The final step involves acetylation of the hydroxyl group at the 1-position. This can be accomplished using acetic anhydride or acetyl chloride in an appropriate solvent system. The choice of reagents and conditions depends on factors such as reaction scalability, cost-effectiveness, and environmental considerations. Purification techniques such as column chromatography or recrystallization are then employed to isolate pure 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate for further characterization.

Characterization of this compound is typically performed using a combination of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming its structure, with proton (¹H) and carbon (¹³C) NMR providing detailed information about the chemical environment of each atom. Mass spectrometry (MS) is used to determine its molecular weight and fragmentation pattern, while infrared (IR) spectroscopy helps identify functional groups present.

High-performance liquid chromatography (HPLC) or gas chromatography (GC) may be employed for purity assessment and quantification purposes. Additionally, X-ray crystallography can provide high-resolution structural data if single crystals are obtained. These analytical methods collectively ensure that the synthesized compound matches its intended structure before proceeding with biological testing.

The biological evaluation of 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate often begins with in vitro assays to assess its interaction with relevant biological targets. Cell-based assays are commonly used to evaluate cytotoxicity, anti-proliferative effects, or modulation of specific signaling pathways. For example, researchers might test whether this compound inhibits growth factor receptor tyrosine kinases (RTKs), which are implicated in cancer progression.

In addition to cell-based assays, enzyme inhibition studies are performed to determine if 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate interacts with specific enzymes involved in disease pathways. Kinase inhibitors are particularly important in drug development due to their ability to disrupt aberrant signaling networks in diseases like cancer and inflammation-related disorders. Preliminary results from such studies could provide insights into potential therapeutic applications.

The pharmacokinetic properties of this compound are also critical for assessing its suitability as a drug candidate. Factors such as solubility, stability in biological fluids, absorption rate after administration, distribution within tissues, metabolism by cytochrome P450 enzymes (CYP450), and excretion pathways all play significant roles in determining its bioavailability and potential side effects.

Recent research has highlighted the importance of structure-activity relationships (SAR) when designing molecules like 1-Naphthalenol,2-butyl-4-methoxy-, 1-acetate for therapeutic use. By systematically modifying substituents on the naphthalene core or introducing additional functional groups based on SAR data from previous studies, researchers can optimize potency while minimizing toxicity.

The versatility of naphthalene derivatives extends beyond pharmaceutical applications into materials science as well, where they serve as precursors for dyes, polymers,and advanced materials with unique electronic properties.* For instance,* certain naphthalene-based polymers exhibit high charge carrier mobility,* making them suitable for organic light-emitting diodes (OLEDs)*and photovoltaic devices.* While this aspect is outside*the scope*of medicinal chemistry,*it underscores*the broad utility*of these compounds*in various scientific domains.*